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Compound of Interest

Compound Name: Heptadecanal

Cat. No.: B146464

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides comprehensive, step-by-step guidance for
the personal protective equipment (PPE), operational procedures, and disposal of
Heptadecanal to ensure laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

Heptadecanal is a long-chain fatty aldehyde that requires careful handling to avoid exposure.
It is known to cause skin and serious eye irritation and may cause respiratory irritation.[1][2]
Therefore, adherence to the following PPE guidelines is mandatory.

Summary of Recommended Personal Protective Equipment
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PPE Category

Item

Standard/Material

Purpose

Hand Protection

Chemical-resistant

Nitrile, Neoprene, or

PVC tested according

To prevent skin

loves contact.[3][4
J to EN 374 3114
] Safety goggles with Conforming to EN 166  To protect eyes from
Eye Protection _ _
side-shields (EU) or NIOSH (US) splashes or dust.[3]

Body Protection

Laboratory coat or
fire/flame resistant
and impervious
clothing

Standard cotton or

synthetic blend

To protect clothing
and skin from spills.[3]

[4]

Respiratory Protection

Not generally required
under normal, well-
ventilated conditions.
Use a full-face
respirator if exposure
limits are exceeded or
irritation is

experienced.

N/A

To be used if
generating dust or
aerosols in a poorly

ventilated area.[3][4]

Operational Plan for Handling Heptadecanal

A systematic approach is crucial to minimize exposure and prevent contamination during the

handling of Heptadecanal. The following workflow outlines the key procedural steps.

Preparation:

o Don appropriate PPE: Before handling, ensure all recommended PPE is worn correctly.

» Prepare a clean work area: Work should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[3]

o Gather all necessary equipment and reagents: Have all required materials readily accessible

to avoid leaving the designated handling area.

Handling:
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Weighing or measuring: Heptadecanal is a solid at room temperature and should be
handled carefully to avoid generating dust.[1][3] Use non-sparking tools.[3]

Dissolving: When preparing solutions, add Heptadecanal to the solvent slowly to avoid
splashing.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3]

Cleanup and Disposal:

Decontamination: Clean the work area and any used equipment thoroughly after handling.

Waste Characterization: Determine if the Heptadecanal waste is considered hazardous
according to local, state, and federal regulations. Your institution's Environmental Health and
Safety (EHS) department should be consulted for guidance.[5]

Waste Segregation and Labeling: Do not mix Heptadecanal waste with other waste streams.
[5] Label the waste container clearly with "Hazardous Waste" (if applicable), the full chemical
name "Heptadecanal,” and indicate the associated hazards.[5]

Disposal: The material can be disposed of by removal to a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing.[3] Do not pour down the drain.[5]
Contaminated packaging should be triple-rinsed and offered for recycling or disposed of in a
sanitary landfill after being punctured to prevent reuse.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for Heptadecanal.
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Property

Value

Molecular Formula

C17H340

Molecular Weight 254.45 g/mol [3]

Appearance White to Off-White Solid/Crystal[3][6]
Melting Point 34 - 39 °C[6]

Boiling Point 317 - 319 °CJ[6]

Experimental Workflow and Safety Procedures

The following diagram illustrates the logical flow for the safe handling of Heptadecanal, from

initial preparation to final disposal.
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Caption: Workflow for the safe handling of Heptadecanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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